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This technical guide provides an in-depth analysis of the formation and physicochemical

properties of anilinium benzoate, a salt derived from the simple acid-base reaction between

aniline and benzoic acid. This document is intended for researchers, scientists, and

professionals in the field of drug development and materials science who are interested in the

characterization and potential applications of this organic salt.

Introduction
Anilinium benzoate is an organic salt formed through the protonation of the weak base aniline

by the weak acid, benzoic acid. The study of such salts is crucial in the pharmaceutical industry

for understanding drug formulation, stability, and solubility. The formation of a salt from an

active pharmaceutical ingredient (API) is a common strategy to modify its physicochemical

properties. This guide details the synthesis, structure, and characteristics of anilinium

benzoate, supported by crystallographic data and spectroscopic principles.

Salt Formation: An Acid-Base Reaction
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The formation of anilinium benzoate is a straightforward acid-base neutralization reaction.

Aniline (C₆H₅NH₂), a weak base, accepts a proton from benzoic acid (C₆H₅COOH), a weak

acid, to form the anilinium cation (C₆H₅NH₃⁺) and the benzoate anion (C₆H₅COO⁻). The pKa of

the anilinium ion is approximately 4.6, indicating that aniline is a weak base.

The reaction proceeds as follows:

C₆H₅NH₂ + C₆H₅COOH ⇌ C₆H₅NH₃⁺ + C₆H₅COO⁻

Click to download full resolution via product page

Figure 1: Anilinium Benzoate Salt Formation Pathway

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of anilinium benzoate is not

widely documented in readily available literature, a general procedure can be inferred from the

synthesis of analogous anilinium salts. The following protocol is a representative method.

3.1. Synthesis of Anilinium Benzoate

Materials:

Aniline (reagent grade, freshly distilled)

Benzoic acid (reagent grade)

Suitable solvent (e.g., ethanol, diethyl ether, or a hydrocarbon solvent)

Procedure:

Dissolve an equimolar amount of benzoic acid in a minimal amount of the chosen solvent

with gentle warming if necessary.

In a separate flask, dissolve an equimolar amount of freshly distilled aniline in the same

solvent.
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Slowly add the aniline solution to the benzoic acid solution with constant stirring.

The anilinium benzoate salt may precipitate out of the solution immediately or upon cooling.

If no precipitate forms, the solvent can be slowly evaporated.

Collect the precipitated salt by filtration.

Wash the salt with a small amount of cold solvent to remove any unreacted starting

materials.

Dry the purified anilinium benzoate salt under vacuum.

3.2. Characterization Methods

The resulting salt should be characterized to confirm its identity and purity using standard

analytical techniques:

Melting Point Determination: To determine the melting temperature and assess purity.

FT-IR Spectroscopy: To identify the presence of the anilinium (NH₃⁺) and carboxylate

(COO⁻) functional groups and the disappearance of the NH₂ and COOH groups of the

starting materials.

¹H and ¹³C NMR Spectroscopy: To confirm the structure of the anilinium and benzoate ions in

solution.

Single-Crystal X-ray Diffraction: To determine the precise crystal structure of the salt.
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Figure 2: Experimental Workflow for Anilinium Benzoate

Physicochemical Properties
The quantitative data for anilinium benzoate is sparse in the literature, with most available data

being for its constituent components, aniline and benzoic acid. However, crystallographic data
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for a related compound, "anilinium benoate benzoic acid," provides valuable insight into the

solid-state structure.

Table 1: Physicochemical and Crystallographic Data
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Property Value Reference

Anilinium Benzoate

(Computed)

Molecular Formula C₁₃H₁₃NO₂ [1]

Molecular Weight 215.25 g/mol [1]

Anilinium benoate benzoic acid

(Experimental)

Molecular Formula C₂₀H₁₉NO₄ [2]

Molecular Weight 337.37 g/mol [2]

Crystal System Monoclinic [2]

Space Group P2₁/n [2]

Unit Cell Dimensions
a = 6.5265 Å, b = 18.4160 Å, c

= 14.9966 Å
[2]

β = 93.518° [2]

Aniline (Experimental)

Melting Point -6 °C [3]

Boiling Point 184 °C [3]

Solubility in water 36 g/L at 20 °C [4]

pKa (of anilinium ion) 4.63 (at 25 °C) [4]

Benzoic Acid (Experimental)

Melting Point 122.4 °C [5]

Boiling Point 249.2 °C [5]

Solubility in water 2.9 g/L at 20 °C [5]

pKa 4.19 (at 25 °C) [5]
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Spectroscopic and Structural Characterization
5.1. Crystal Structure

A detailed crystallographic study of a salt formed from aniline and benzoic acid revealed the

structure to be "anilinium benoate benzoic acid"[2]. This indicates a co-crystal salt with a 1:1:1

stoichiometry of anilinium cations, benzoate anions, and neutral benzoic acid molecules. The

crystal packing is primarily governed by hydrogen bonding interactions between the anilinium

cations and the benzoate anions[6].

5.2. Infrared (IR) Spectroscopy

The formation of anilinium benzoate can be monitored by FT-IR spectroscopy. Key expected

spectral changes include:

Disappearance of the broad O-H stretch from the carboxylic acid dimer of benzoic acid

(typically around 2500-3300 cm⁻¹).

Appearance of N-H stretching bands from the anilinium ion (NH₃⁺), which are expected in

the region of 2800-3200 cm⁻¹.

Shift of the C=O stretching frequency of benzoic acid (around 1700-1680 cm⁻¹) to the

characteristic asymmetric and symmetric stretching frequencies of the carboxylate anion

(COO⁻), typically found around 1600-1550 cm⁻¹ and 1400 cm⁻¹, respectively.

Disappearance of the N-H stretching vibrations of the primary amine group in aniline

(typically two bands around 3400-3300 cm⁻¹).

5.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can further confirm the salt formation in solution.

In the ¹H NMR spectrum, the acidic proton of the carboxylic acid would disappear. The

chemical shifts of the aromatic protons on both the anilinium and benzoate ions would be

expected to shift compared to the parent molecules due to the change in electron density

upon ion formation. A broad signal corresponding to the NH₃⁺ protons may also be

observable.
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In the ¹³C NMR spectrum, the most significant change would be the shift of the carbonyl

carbon of benzoic acid to a more upfield position in the benzoate anion. The chemical shifts

of the aromatic carbons in both rings would also be affected by the protonation and

deprotonation events.

Conclusion
Anilinium benzoate is a simple organic salt whose formation can be readily achieved through

an acid-base reaction. Its solid-state structure, as indicated by the related "anilinium benoate

benzoic acid" crystal, is stabilized by a network of hydrogen bonds. While detailed experimental

data on the physicochemical properties of pure anilinium benzoate are not extensively

reported, its characteristics can be predicted based on the known properties of its constituent

ions and analogous anilinium salts. The synthesis and characterization of this and similar

organic salts are fundamental to advancing our understanding of molecular interactions and

are of significant interest in the fields of crystal engineering and pharmaceutical sciences.

Further research to fully characterize the physicochemical properties of anilinium benzoate is

warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-guide-to-its-formation-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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